Cas no 173374-91-9 (1H-Benzimidazol-2-amine,1-(phenylsulfonyl)-)

• Product Name: 1H-Benzimidazol-2-amine,1-(phenylsulfonyl)-
• CAS No: 173374-91-9
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• CID: 224775
• PubChem ID: 3025920
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine,1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,1-(phenylsulfonyl)-
• 1-(Phenylsulfonyl)-1H-benzimidazol-2-amine
• 1-(benzenesulfonyl)benzimidazol-2-amine
• 1-(benzenesulfonyl)benzoimidazol-2-amine
• Q27164781
• 1-(phenylsulfonyl)benzimidazol-2-amine
• BDBM62171
• SCHEMBL14247143
• (1-besylbenzimidazol-2-yl)amine
• 173374-91-9
• CHEBI:93052
• MLS002639481
• SMR001548925
• 1-benzenesulfonyl-1h-benzimidazol-2-amine
• MLS-0425615.0001
• 1-(benzenesulfonyl)-2-benzimidazolamine
• 1-(phenylsulfonyl)benzoimidazol-2-amine
• cid_3025920
• DTXSID60169607
• CHEMBL1321508

• Inchi： 1S/C13H11N3O2S/c14-13-15-11-8-4-5-9-12(11)16(13)19(17,18)10-6-2-1-3-7-10/h1-9H,(H2,14,15)
• InChI Key： KNZWBHGWTXXRTB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(N)=NC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 273.05733
• Monoisotopic Mass: 273.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 530.7°C at 760 mmHg
• Flash Point: 274.8°C
• Refractive Index: 1.705
• PSA: 77.98